Cas no 894914-54-6 (2-3-(4-fluorobenzoyl)-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridin-1-yl-N-(2-methylphenyl)acetamide)

• Product Name: 2-3-(4-fluorobenzoyl)-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridin-1-yl-N-(2-methylphenyl)acetamide
• CAS No: 894914-54-6
• MF: C₂₅H₂₀FN₃O₃
• MW: 429.443009376526
• CID: 5422938
• Update Time: 2025-07-17

2-3-(4-fluorobenzoyl)-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridin-1-yl-N-(2-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[3-(4-fluorobenzoyl)-7-methyl-4-oxo-1,8-naphthyridin-1-yl]-N-(2-methylphenyl)acetamide
• 1,8-Naphthyridine-1(4H)-acetamide, 3-(4-fluorobenzoyl)-7-methyl-N-(2-methylphenyl)-4-oxo-
• 2-3-(4-fluorobenzoyl)-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridin-1-yl-N-(2-methylphenyl)acetamide

• Inchi： 1S/C25H20FN3O3/c1-15-5-3-4-6-21(15)28-22(30)14-29-13-20(23(31)17-8-10-18(26)11-9-17)24(32)19-12-7-16(2)27-25(19)29/h3-13H,14H2,1-2H3,(H,28,30)
• InChI Key： OPCUCECGMQZLGM-UHFFFAOYSA-N
• SMILES： N1(CC(NC2=CC=CC=C2C)=O)C2C(=CC=C(C)N=2)C(=O)C(C(=O)C2=CC=C(F)C=C2)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-3-(4-fluorobenzoyl)-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridin-1-yl-N-(2-methylphenyl)acetamide

Comprehensive Overview of 2-3-(4-fluorobenzoyl)-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridin-1-yl-N-(2-methylphenyl)acetamide (CAS No. 894914-54-6)

The compound 2-3-(4-fluorobenzoyl)-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridin-1-yl-N-(2-methylphenyl)acetamide (CAS No. 894914-54-6) is a highly specialized organic molecule with significant potential in pharmaceutical research and development. Its intricate structure, featuring a 1,8-naphthyridine core and a 4-fluorobenzoyl moiety, makes it a subject of interest for scientists exploring novel therapeutic agents. This article delves into its properties, applications, and relevance in contemporary research, addressing common queries and trends in the field.

One of the most frequently searched topics related to this compound is its role in kinase inhibition. Kinases are enzymes that play a critical role in cell signaling, and their dysregulation is often linked to diseases such as cancer and inflammatory disorders. The 1,8-naphthyridine scaffold in 2-3-(4-fluorobenzoyl)-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridin-1-yl-N-(2-methylphenyl)acetamide has been identified as a promising framework for designing kinase inhibitors. Researchers are particularly interested in its potential to target specific kinases with high selectivity, minimizing off-target effects.

Another area of interest is the compound's pharmacokinetic properties. The presence of the 4-fluorobenzoyl group and the N-(2-methylphenyl)acetamide side chain influences its absorption, distribution, metabolism, and excretion (ADME) profile. These properties are crucial for determining its suitability as a drug candidate. Recent studies have focused on optimizing these characteristics to enhance bioavailability and reduce toxicity, aligning with the growing demand for safer and more effective therapeutics.

In the context of drug discovery, 2-3-(4-fluorobenzoyl)-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridin-1-yl-N-(2-methylphenyl)acetamide is often discussed in relation to structure-activity relationship (SAR) studies. By systematically modifying its functional groups, researchers aim to identify analogs with improved efficacy and reduced side effects. This approach is particularly relevant in the era of precision medicine, where tailored treatments are becoming the gold standard for complex diseases.

The compound's synthetic pathway is another hot topic among chemists. The multi-step synthesis of 2-3-(4-fluorobenzoyl)-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridin-1-yl-N-(2-methylphenyl)acetamide involves several key reactions, including amide coupling and cyclization. Optimizing these steps to improve yield and purity is a common challenge, especially for large-scale production. Advances in green chemistry have also prompted researchers to explore more sustainable synthetic routes, reducing the environmental impact of pharmaceutical manufacturing.

From a biochemical perspective, the compound's mechanism of action is a subject of ongoing investigation. Preliminary data suggest that it may interact with specific protein targets, modulating their activity in ways that could be therapeutically beneficial. Understanding these interactions at the molecular level is essential for unlocking its full potential, particularly in the treatment of chronic diseases.

In summary, 2-3-(4-fluorobenzoyl)-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridin-1-yl-N-(2-methylphenyl)acetamide (CAS No. 894914-54-6) represents a fascinating area of research at the intersection of chemistry, biology, and medicine. Its unique structure and promising applications make it a valuable candidate for further study, addressing some of the most pressing challenges in modern healthcare. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in the quest for innovative therapies.